![molecular formula C19H22N2O B368381 2-(1-(4-isopropylbenzyl)-1H-benzo[d]imidazol-2-yl)ethanol CAS No. 941540-58-5](/img/structure/B368381.png)
2-(1-(4-isopropylbenzyl)-1H-benzo[d]imidazol-2-yl)ethanol
Description
Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . They are key components to functional molecules that are used in a variety of everyday applications .
Synthesis Analysis
Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted . These methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring .
Mechanism of Action
Target of Action
The compound, also known as 2-(1-{[4-(propan-2-yl)phenyl]methyl}-1H-1,3-benzodiazol-2-yl)ethan-1-ol, is an imidazole-based compound . Imidazole compounds are known for their wide range of bioactivity, including antibacterial activities . They show good tissue penetration and permeability , making them effective against various microorganisms .
Mode of Action
The mode of action of imidazole-based compounds is often associated with their ability to interact with various biological targets. The deprotonated nitrogen atom in their structure can exhibit ligand behavior and form chelate structures with some metal ions . This interaction can lead to changes in the biological function of the target, resulting in the observed pharmacological effects .
Biochemical Pathways
Imidazole-based compounds can affect various biochemical pathways due to their broad-spectrum activity. For instance, they can interfere with the growth of pathogens, thereby exhibiting antibacterial activity . .
Pharmacokinetics
The pharmacokinetic properties of imidazole-based compounds contribute to their bioavailability and efficacy. They are highly polar compounds with a dipole moment of 3.61 and are completely soluble in water , which can facilitate their absorption and distribution in the body.
Result of Action
The result of the compound’s action is primarily its antibacterial activity. Most imidazole-based compounds show moderate antibacterial activity against various bacterial strains
Action Environment
The action, efficacy, and stability of imidazole-based compounds can be influenced by various environmental factors. For instance, the presence of metal ions can affect the ligand behavior of the deprotonated nitrogen atom in the imidazole structure . Additionally, factors such as pH and temperature can influence the compound’s stability and activity.
properties
IUPAC Name |
2-[1-[(4-propan-2-ylphenyl)methyl]benzimidazol-2-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-14(2)16-9-7-15(8-10-16)13-21-18-6-4-3-5-17(18)20-19(21)11-12-22/h3-10,14,22H,11-13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYEUDTKSMREIQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(4-isopropylbenzyl)-1H-benzo[d]imidazol-2-yl)ethanol | |
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